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Compound of Interest

Compound Name: 2-Amino-5-fluorobenzenethiol

Cat. No.: B1267401 Get Quote

An In-depth Technical Guide to 2-Amino-5-fluorobenzenethiol

This technical guide provides a comprehensive overview of 2-Amino-5-fluorobenzenethiol, a
key chemical intermediate. The document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis. It details the

compound's core properties, molecular structure, and illustrative synthetic methodologies.

Core Identification and Properties
2-Amino-5-fluorobenzenethiol is an aromatic organic compound containing amino, fluoro,

and thiol functional groups. These reactive sites make it a versatile building block in the

synthesis of various heterocyclic compounds and pharmaceutical agents.

Chemical Identity:

IUPAC Name: 2-amino-5-fluorobenzenethiol

Synonyms: 2-Amino-5-fluorobenzene-1-thiol[1]

CAS Number: 33264-82-3[2][3][4]

Molecular Formula: C₆H₆FNS[1][4][5]

Physicochemical Data:
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The following table summarizes the key quantitative properties of 2-Amino-5-
fluorobenzenethiol.

Property Value Source

Molecular Weight 143.18 g/mol [4][5][6]

Canonical SMILES C1=CC(=C(C=C1F)S)N Inferred from structure

InChI Key
ORKWZOSBZMKGAD-

UHFFFAOYSA-N

[6] (for 2-amino-3-

fluorobenzenethiol)

Hazard Statements
H302, H314, H317, H373,

H412
[3]

Note: The InChI Key provided is for the related isomer 2-amino-3-fluorobenzenethiol, as a

specific one for the 5-fluoro isomer was not explicitly found in the search results.

Molecular Structure
The molecular structure of 2-Amino-5-fluorobenzenethiol consists of a benzene ring

substituted with an amino group at position 2, a fluorine atom at position 5, and a thiol group at

position 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-fluorobenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-fluorobenzenethiol
https://www.chemicalbook.com/ProductChemicalPropertiesCB82452809_EN.htm
https://www.echemi.com/sds/2-amino-5-fluorobenzenethiol-pd180630108950.html
https://www.bldpharm.com/products/131105-89-0.html
https://www.achemblock.com/v155522-2-amino-4-fluorobenzenethiol.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-fluorobenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-fluorobenzenethiol
https://www.benchchem.com/product/b1267401#2-amino-5-fluorobenzenethiol-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1267401#2-amino-5-fluorobenzenethiol-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1267401#2-amino-5-fluorobenzenethiol-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1267401#2-amino-5-fluorobenzenethiol-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

